Primazin Brilliant Yellow 4GL

Specification

• CAS No.: 12226-57-2
• Molecular Formula: C7H5N3O2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Parameter	Value
CAS Number	12226-57-2
Alternative Names	C.I. Reactive Yellow 30
Molecular Formula	C7H5N3O2
Molecular Weight	Not consistently established

Physical Properties and Specifications

The physical characteristics of Primazin Brilliant Yellow 4GL are primarily documented through manufacturer specifications rather than independent scientific studies.

Appearance and Physical State

Primazin Brilliant Yellow 4GL is typically available as a yellow powder, consistent with its classification as a yellow dye compound. The specific shade is described as bright yellow, making it suitable for vibrant textile applications.

Technical Specifications

Commercial grade Primazin Brilliant Yellow 4GL is typically provided with the following specifications:

Property	Specification
Purity	99%
Moisture Content	<0.1%
Impurity Level	<1%
Appearance	As described (yellow powder)

These specifications reflect the high-purity requirements for research-grade and industrial applications of this compound. The low moisture content is particularly important for maintaining stability during storage and ensuring consistent performance in applications.

Applications and Usage

Primazin Brilliant Yellow 4GL has several documented applications, primarily in the textile industry but also in research contexts.

Textile Dyeing Applications

As a reactive dye, Primazin Brilliant Yellow 4GL is particularly suitable for dyeing cellulosic fibers, including cotton and other plant-based textiles. Reactive dyes in general are valued in textile processing for their:

• Ability to produce bright shades across a wide range

• Superior leveling properties compared to direct dyes

• Excellent color fastness due to covalent bonding with fibers

The dye is typically applied in solution form through exhaustion dyeing methods, where the fabric is immersed in a dye bath containing the reactive dye along with appropriate auxiliaries to facilitate the dyeing process.

Packaging Options	Supplier Examples
10g, 100g, 1kg packages	Shanghai Run-Biotech Co., Ltd.
Research quantities	Vulcanchem

Related Reactive Dyes

Primazin Brilliant Yellow 4GL belongs to a family of reactive yellow dyes with similar applications. Related compounds in this category include:

• Reactive Yellow 160 (Remazol Brilliant Yellow 4GL)

• Cibacron Brilliant Yellow 3G-P

• Various other reactive yellow dyes marketed under trade names like Everzol, Remazol, and Procion

These related compounds share similar applications in textile dyeing but may have different specific chemical structures and properties.

Scientific Context and Research Landscape

The scientific literature specifically focused on Primazin Brilliant Yellow 4GL appears relatively limited compared to more extensively studied reactive dyes.

Reaction Mechanisms

Typical reactive dyes, including yellow variants like Primazin Brilliant Yellow 4GL, react with cellulosic fibers through nucleophilic substitution or addition mechanisms. The reaction typically involves:

• Migration of the dye to the fiber surface

• Adsorption onto the fiber

• Diffusion into the fiber

• Reaction with hydroxyl groups in the cellulose

• Formation of covalent bonds

This reaction mechanism contributes to the excellent wash fastness and color stability characteristics of reactive dyes on cellulosic substrates.